1'-[4-(benzyloxy)-3-methoxybenzyl]-1,4'-bipiperidine oxalate

• IUPAC Name: 1-[(3-methoxy-4-phenylmethoxyphenyl)methyl]-4-piperidin-1-ylpiperidine;oxalic acid
• InChI: InChI=1S/C25H34N2O2.C2H2O4/c1-28-25-18-22(10-11-24(25)29-20-21-8-4-2-5-9-21)19-26-16-12-23(13-17-26)27-14-6-3-7-15-27;3-1(4)2(5)6/h2,4-5,8-11,18,23H,3,6-7,12-17,19-20H2,1H3;(H,3,4)(H,5,6)
• InChI Key: SABQKJKPWMHLAZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CN2CCC(CC2)N3CCCCC3)OCC4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C27H36N2O6
• Molecular Weight: 484.6 g/mol

Description

The compound appears to contain a bipiperidine core, which is a type of secondary amine. It also has a benzyloxy and a methoxy group attached to the benzyl part of the molecule. These groups could potentially influence the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be influenced by the bipiperidine core and the attached groups. The presence of these groups could potentially influence the compound’s conformation and overall shape.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the secondary amine in the bipiperidine core, as well as the benzyloxy and methoxy groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bipiperidine core could influence its solubility, while the benzyloxy and methoxy groups could influence its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, it might interact with biological targets in a specific way.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a solid, it might pose a dust hazard. If it’s a liquid, it might pose a spill hazard.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it’s intended to be used as a drug, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.